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Compound of Interest

Compound Name: Fmoc-Cit-OH

Cat. No.: B557508 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

Fmoc-Cit-OH (Nα-(9-Fluorenylmethoxycarbonyl)-L-citrulline), a key building block in peptide

synthesis. Adherence to these protocols is critical for ensuring a safe laboratory environment

and responsible environmental stewardship.

Fmoc-Cit-OH is classified as a combustible solid but is not categorized as a hazardous

substance.[1] However, like all chemical reagents, it necessitates a dedicated disposal stream

separate from standard laboratory trash. The appropriate disposal method is contingent on the

form of the waste—whether it is unused solid, contaminated labware, or a solution.

Quantitative Data Summary
For quick reference, the following table summarizes key data points for Fmoc-Cit-OH.
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Property Data

CAS Number 133174-15-9[2][3]

Molecular Formula C₂₁H₂₃N₃O₅[2][3]

Molecular Weight 397.42 g/mol [3]

Appearance White to off-white powder[2][4]

Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids

Experimental Protocols for Disposal
The following protocols provide detailed methodologies for the proper disposal of Fmoc-Cit-OH
in various forms.

Protocol 1: Disposal of Unused or Expired Solid Fmoc-
Cit-OH
This procedure is for the disposal of the pure, solid chemical that is no longer required.

Container Preparation: Select a clean, dry, and sealable container specifically designated for

solid chemical waste. Ensure the container is compatible with the chemical.

Labeling: Clearly label the container with "Fmoc-Cit-OH" and any other identifiers required

by your institution's Environmental Health and Safety (EHS) department.

Transfer: Carefully transfer the solid Fmoc-Cit-OH into the prepared container, minimizing

the creation of dust.

Sealing: Securely seal the container to prevent any leakage or spillage.

Waste Pickup: Arrange for the disposal of the container through your institution's approved

chemical waste management service. Do not mix with other waste streams unless explicitly

permitted by your EHS department.
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Protocol 2: Disposal of Labware Contaminated with
Fmoc-Cit-OH
This protocol applies to disposable items such as gloves, weighing papers, pipette tips, and

wipes that have come into direct contact with Fmoc-Cit-OH.

Segregation: Do not dispose of chemically contaminated items in the regular trash.

Containment: Place all contaminated solid waste into a designated container for solid

chemical waste. This is typically a drum or pail lined with a heavy-duty chemical waste bag.

Labeling: Ensure the container is clearly labeled as "Solid Chemical Waste" and includes any

other information required by your institution.

Sealing and Disposal: Once the container is full, seal the bag and the container. Arrange for

pickup by your authorized chemical waste handler.

Protocol 3: Disposal of Fmoc-Cit-OH Solutions
The disposal of solutions containing Fmoc-Cit-OH is primarily dictated by the nature of the

solvent used.

Solvent Classification: Determine if the solvent is hazardous (e.g., flammable, corrosive,

toxic) or non-hazardous.

Waste Collection (Hazardous Solvent): If the solvent is hazardous, pour the solution into a

designated, properly vented, and labeled container for hazardous liquid waste. The container

must be chemically compatible with all components of the solution.

Waste Collection (Non-Hazardous Solvent): If the solvent is non-hazardous, the solution

should still be collected in a labeled container for aqueous chemical waste. Do not pour

down the drain unless explicitly approved by your EHS department.

Labeling: Label the liquid waste container with the full chemical names of all components,

including the solvent and Fmoc-Cit-OH, and their approximate concentrations.
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Disposal: Arrange for the disposal of the liquid waste container through your institution's

chemical waste management service.

Visualizing the Disposal Workflow
To further clarify the decision-making process for the proper disposal of Fmoc-Cit-OH waste

streams, the following diagrams illustrate the logical flow for each waste type.
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Identify Fmoc-Cit-OH Waste

Unused/Expired Solid Contaminated Labware Fmoc-Cit-OH Solution

Labeled Solid
Chemical Waste Container

Designated Solid
Chemical Waste Bin

Is the solvent hazardous?

Arrange for EHS
Waste Pickup

Labeled Hazardous
Liquid Waste Container

Labeled Aqueous
Waste Container

Yes No

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-Cit-OH waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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